(2S,3R)-N-(1-benzyl-6-oxopyridin-3-yl)-2-ethyloxolane-3-carboxamide

• IUPAC Name: (2S,3R)-N-(1-benzyl-6-oxopyridin-3-yl)-2-ethyloxolane-3-carboxamide
• InChI: InChI=1S/C19H22N2O3/c1-2-17-16(10-11-24-17)19(23)20-15-8-9-18(22)21(13-15)12-14-6-4-3-5-7-14/h3-9,13,16-17H,2,10-12H2,1H3,(H,20,23)/t16-,17+/m1/s1
• InChI Key: BDKZPQCCQVFRDT-SJORKVTESA-N
• Canonical SMILES: CCC1C(CCO1)C(=O)NC2=CN(C(=O)C=C2)CC3=CC=CC=C3
• Isomeric SMILES: CC[C@H]1[C@@H](CCO1)C(=O)NC2=CN(C(=O)C=C2)CC3=CC=CC=C3
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

(2S,3R)-N-(1-benzyl-6-oxopyridin-3-yl)-2-ethyloxolane-3-carboxamide, also known as BEOC, is a chemical compound that has recently gained attention in scientific research. BEOC is a small molecule that has shown promising results in various biological assays, making it a potential candidate for drug development.

Scientific Research Applications

(2S,3R)-N-(1-benzyl-6-oxopyridin-3-yl)-2-ethyloxolane-3-carboxamide has been shown to have various biological activities, making it a potential candidate for drug development. It has been reported to have anti-tumor, anti-inflammatory, and anti-oxidant properties. This compound has also been shown to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes and the suppression of oncogenes, making this compound a potential candidate for cancer therapy.

Mechanism of Action

(2S,3R)-N-(1-benzyl-6-oxopyridin-3-yl)-2-ethyloxolane-3-carboxamide exerts its biological activity by inhibiting the activity of histone deacetylases. Histone deacetylases are enzymes that remove acetyl groups from histones, leading to the suppression of gene expression. This compound inhibits the activity of these enzymes, leading to the activation of tumor suppressor genes and the suppression of oncogenes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to reduce the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases. In addition, this compound has been shown to reduce oxidative stress, which is implicated in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of (2S,3R)-N-(1-benzyl-6-oxopyridin-3-yl)-2-ethyloxolane-3-carboxamide is its small size, which makes it easy to synthesize and modify. This compound has also been shown to have low toxicity, making it a potential candidate for drug development. However, one of the limitations of this compound is its poor solubility, which may limit its use in biological assays.

Future Directions

There are several future directions for the research on (2S,3R)-N-(1-benzyl-6-oxopyridin-3-yl)-2-ethyloxolane-3-carboxamide. One potential direction is to optimize the synthesis method to improve the yield and purity of the final product. Another direction is to investigate the structure-activity relationship of this compound to identify more potent analogs. In addition, the potential of this compound as a therapeutic agent for various diseases, including cancer and inflammatory diseases, should be further investigated.
Conclusion
In conclusion, this compound is a small molecule that has shown promising results in various biological assays. Its inhibition of histone deacetylases makes it a potential candidate for cancer therapy. This compound has also been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of inflammatory diseases. Further research is needed to optimize the synthesis method, investigate the structure-activity relationship, and evaluate the potential of this compound as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of (2S,3R)-N-(1-benzyl-6-oxopyridin-3-yl)-2-ethyloxolane-3-carboxamide involves several steps, including the condensation of 2-ethyloxolane-3-carboxylic acid with benzylamine to form the corresponding amide. The amide is then reacted with 6-oxo-1,6-dihydropyridine-3-carboxaldehyde to form this compound. The final product is purified using column chromatography and characterized using various spectroscopic techniques.